Cas no 5799-68-8 (Methanedisulfonyl Dichloride)

• Product Name: Methanedisulfonyl Dichloride
• CAS No: 5799-68-8
• MF: CH₂Cl₂O₄S₂
• MW: 213.060176372528
• MDL: MFCD00176854
• CID: 373437
• PubChem ID: 87559611
• Update Time: 2025-10-29

Methanedisulfonyl Dichloride Chemical and Physical Properties

Names and Identifiers

• Methanedisulfonyldichloride
• methanedisulfonyl chloride
• Methylenedisulfonyl Dichloride
• Methanedisulfonyl Dichloride
• Methanedisulphonyl dichloride
• Methandisulfonylchlorid
• Methanedisulfonic acid dichloride
• DKZQZHQHDMVGHE-UHFFFAOYSA-
• DKZQZHQHDMVGHE-UHFFFAOYSA-N
• M1669
• InChI=1/CH2Cl2O4S2/c2-8(4,5)1-9(3,6)7/h1H2
• DTXSID90206716
• METHYLENEDI(SULFONYL CHLORIDE)
• EINECS 227-350-9
• 5799-68-8
• bis(chlorosulfonyl)methane
• AKOS006335108
• NS00047138
• SCHEMBL707678
• UNII-QBK9Z6LSV7
• MFCD00176854
• QBK9Z6LSV7
• EN300-79481
• BS-23592
• T72656

• MDL： MFCD00176854
• Inchi： 1S/CH2Cl2O4S2/c2-8(4,5)1-9(3,6)7/h1H2
• InChI Key： DKZQZHQHDMVGHE-UHFFFAOYSA-N
• SMILES： ClS(CS(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 211.87700
• Monoisotopic Mass: 211.8771563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 85

Experimental Properties

• Color/Form: Colorless yellow transparent liquid
• Density: 1.83
• Boiling Point: 138°C/15mmHg(lit.)
• Refractive Index: 1.5140-1.5180
• PSA: 85.04000
• LogP: 2.24270
• Solubility: Not determined

Methanedisulfonyl Dichloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Methanedisulfonyl Dichloride

Methanedisulfonyl Dichloride (CAS No. 5799-68-8)

Methanedisulfonyl Dichloride, also known as methanesulfonyl chloride or mesyl chloride, is a versatile chemical compound with the CAS number 5799-68-8. This compound is widely recognized in the chemical industry for its role as a reagent in various organic synthesis reactions. The molecule consists of a methane group attached to two sulfonyl chloride groups, making it a highly reactive species due to the electron-withdrawing nature of the sulfonyl chloride moiety.

The synthesis of Methanedisulfonyl Dichloride typically involves the reaction of methane sulfonic acid with thionyl chloride (SOCl2). This reaction is efficient and produces the desired product along with byproducts such as hydrogen chloride (HCl). The compound is often used as an intermediate in the preparation of other sulfonyl chlorides or as a reagent in nucleophilic substitution reactions. Its reactivity makes it particularly useful in converting alcohols, amines, and other nucleophiles into their corresponding sulfonate esters or sulfonamides.

Recent studies have highlighted the importance of Methanedisulfonyl Dichloride in drug discovery and development. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential applications in treating various diseases, including cancer and inflammatory disorders. The ability of Methanedisulfonyl Dichloride to act as a leaving group in substitution reactions has been exploited to create novel scaffolds for pharmacological agents.

In addition to its role in organic synthesis, Methanedisulfonyl Dichloride has found applications in polymer chemistry. It has been employed as a crosslinking agent in the preparation of advanced materials such as polyurethanes and epoxy resins. The use of this compound in polymer science has led to the development of materials with enhanced mechanical properties and thermal stability, which are critical for high-performance applications.

The environmental impact of Methanedisulfonyl Dichloride has also been a topic of recent research. Studies have shown that while the compound itself is not inherently hazardous, its handling and disposal require careful consideration to minimize ecological risks. Researchers are exploring greener synthesis methods and more sustainable applications for this compound to align with current environmental regulations and best practices.

In conclusion, Methanedisulfonyl Dichloride (CAS No. 5799-68-8) remains a pivotal compound in modern chemistry due to its versatility and reactivity. Its applications span across organic synthesis, drug discovery, polymer chemistry, and material science. As research continues to uncover new uses and improve existing processes involving this compound, its significance in both academic and industrial settings is expected to grow further.